Cas no 2694745-14-5 (2-(Oxetan-3-yl)piperidine hydrobromide)
2-(Oxetan-3-yl)piperidine hydrobromide Chemical and Physical Properties
Names and Identifiers
-
- 2-(oxetan-3-yl)piperidine hydrobromide
- 2694745-14-5
- EN300-28330186
- 2-(Oxetan-3-yl)piperidine hydrobromide
-
- MDL: MFCD34474923
- Inchi: 1S/C8H15NO.BrH/c1-2-4-9-8(3-1)7-5-10-6-7;/h7-9H,1-6H2;1H
- InChI Key: BUXOJRDPPORSLV-UHFFFAOYSA-N
- SMILES: Br.O1CC(C1)C1CCCCN1
Computed Properties
- Exact Mass: 221.04153g/mol
- Monoisotopic Mass: 221.04153g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 112
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.3Ų
2-(Oxetan-3-yl)piperidine hydrobromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28330186-0.05g |
2-(oxetan-3-yl)piperidine hydrobromide |
2694745-14-5 | 95.0% | 0.05g |
$484.0 | 2025-03-19 | |
| Enamine | EN300-28330186-0.1g |
2-(oxetan-3-yl)piperidine hydrobromide |
2694745-14-5 | 95.0% | 0.1g |
$633.0 | 2025-03-19 | |
| Enamine | EN300-28330186-0.25g |
2-(oxetan-3-yl)piperidine hydrobromide |
2694745-14-5 | 95.0% | 0.25g |
$905.0 | 2025-03-19 | |
| Enamine | EN300-28330186-0.5g |
2-(oxetan-3-yl)piperidine hydrobromide |
2694745-14-5 | 95.0% | 0.5g |
$1428.0 | 2025-03-19 | |
| Enamine | EN300-28330186-1.0g |
2-(oxetan-3-yl)piperidine hydrobromide |
2694745-14-5 | 95.0% | 1.0g |
$1829.0 | 2025-03-19 | |
| Enamine | EN300-28330186-2.5g |
2-(oxetan-3-yl)piperidine hydrobromide |
2694745-14-5 | 95.0% | 2.5g |
$3585.0 | 2025-03-19 | |
| Enamine | EN300-28330186-5.0g |
2-(oxetan-3-yl)piperidine hydrobromide |
2694745-14-5 | 95.0% | 5.0g |
$5304.0 | 2025-03-19 | |
| Enamine | EN300-28330186-10.0g |
2-(oxetan-3-yl)piperidine hydrobromide |
2694745-14-5 | 95.0% | 10.0g |
$7866.0 | 2025-03-19 | |
| Enamine | EN300-28330186-1g |
2-(oxetan-3-yl)piperidine hydrobromide |
2694745-14-5 | 95% | 1g |
$1829.0 | 2023-09-07 | |
| Enamine | EN300-28330186-5g |
2-(oxetan-3-yl)piperidine hydrobromide |
2694745-14-5 | 95% | 5g |
$5304.0 | 2023-09-07 |
2-(Oxetan-3-yl)piperidine hydrobromide Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 2-(Oxetan-3-yl)piperidine hydrobromide
Comprehensive Overview of 2-(Oxetan-3-yl)piperidine hydrobromide (CAS No. 2694745-14-5): Properties, Applications, and Research Insights
2-(Oxetan-3-yl)piperidine hydrobromide (CAS No. 2694745-14-5) is a specialized organic compound gaining traction in pharmaceutical and chemical research due to its unique structural features. The molecule combines an oxetane ring with a piperidine scaffold, offering versatility in drug design. Its hydrobromide salt form enhances solubility and stability, making it a preferred choice for experimental applications. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in central nervous system (CNS) drug discovery.
The compound’s oxetane moiety is a key focus, as this four-membered heterocycle is known to improve metabolic stability and reduce lipophilicity in drug candidates—a hot topic in medicinal chemistry optimization. Recent publications highlight its role in addressing challenges like blood-brain barrier permeability, a frequent search query among neuropharmacology researchers. The piperidine component further contributes to its relevance, as this nitrogen-containing ring is prevalent in FDA-approved drugs targeting GPCRs and ion channels.
Analytical studies of 2694745-14-5 reveal promising physicochemical properties, including a balanced logP value and hydrogen-bonding capacity, aligning with current industry demands for fragment-based drug discovery (FBDD). These characteristics position it as a valuable tool in high-throughput screening libraries, another trending topic in AI-driven drug development forums. Its crystalline form ensures reproducibility in synthetic workflows, addressing common pain points in scale-up processes discussed in recent chemical engineering webinars.
From a synthetic perspective, the preparation of 2-(Oxetan-3-yl)piperidine hydrobromide involves innovative protection-deprotection strategies for the strained oxetane ring, a subject of multiple organic chemistry patents in 2023-2024. The compound’s stability under physiological pH conditions makes it particularly interesting for prodrug development, a frequently searched term in pharmacokinetics studies. Researchers note its compatibility with modern click chemistry approaches, enabling efficient derivatization for structure-activity relationship (SAR) studies.
In the context of green chemistry trends, this compound’s synthetic routes are being optimized to reduce hazardous byproducts, responding to environmental concerns in pharmaceutical manufacturing. Computational chemists are also leveraging molecular docking simulations with this scaffold to predict binding affinities—a technique dominating recent AI-assisted drug design publications. These interdisciplinary applications make CAS 2694745-14-5 a recurring subject in scientific literature and patent filings.
Quality control protocols for 2-(Oxetan-3-yl)piperidine hydrobromide emphasize advanced characterization techniques like X-ray crystallography and HPLC-MS, addressing the growing demand for rigorous analytical validation in preclinical research. The compound’s spectral data (NMR, IR) has been extensively documented in open-access databases, supporting the open science movement—a major discussion point in academic circles. Its well-defined stereochemistry also makes it a candidate for studies on chiral pharmacology, another emerging field in personalized medicine.
As regulatory agencies prioritize quality by design (QbD) principles, the precise synthesis and characterization of intermediates like 2694745-14-5 become crucial. This aligns with frequent industry searches about ICH guidelines compliance for novel excipients. The compound’s thermal behavior, studied via differential scanning calorimetry, provides additional data for formulation scientists working on lyophilized products—a niche but growing area in biopharmaceuticals.
Looking ahead, 2-(Oxetan-3-yl)piperidine hydrobromide exemplifies the convergence of traditional organic synthesis with cutting-edge computational prediction tools. Its dual functionality as both a structural motif and salt former addresses two major pharmaceutical challenges: bioavailability enhancement and crystalline form control. With ongoing research into its structure-property relationships, this compound continues to inspire innovations across multiple domains of chemical and life sciences.
2694745-14-5 (2-(Oxetan-3-yl)piperidine hydrobromide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)